Cas no 50556-03-1 (2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester
• CAS No: 50556-03-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 364661
• PubChem ID: 5372799
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester
• ethyl 3-(3-methylphenyl)prop-2-enoate
• MFCD00970876
• ETHYL (2E)-3-(3-METHYLPHENYL)PROP-2-ENOATE
• QQRJPDCUZPIHFK-BQYQJAHWSA-N
• SCHEMBL1269501
• EN300-1453820
• (E)-3-m-Tolyl-acrylic acid ethyl ester, 95%
• Ethyl (2E)-3-(3-methylphenyl)-2-propenoate #
• ethyl (E)-3-(3-methylphenyl)prop-2-enoate
• 2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester, (2E)-
• 50556-03-1
• (E)-3-m-Tolyl-acrylic acid ethyl ester
• 62174-97-4

• Inchi： 1S/C12H14O2/c1-3-14-12(13)8-7-11-6-4-5-10(2)9-11/h4-9H,3H2,1-2H3/b8-7+
• InChI Key： QQRJPDCUZPIHFK-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC=C(C)C=1)=O)CC

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3